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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488

CAS Number: 119-60-8 Molecular Formula: C13H220 Molecular Weight: 194.31 g/mol [1]

This technical guide provides a comprehensive overview of dicyclohexyl ketone, a versatile
compound with applications in organic synthesis and fragrance development.[2] This document
is intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical and physical properties, spectroscopic data, synthesis protocols,
and safety information.

Chemical and Physical Properties

Dicyclohexyl ketone is a colorless to light yellow oily liquid at room temperature.[2] It is
characterized by two cyclohexyl rings attached to a central carbonyl group.[2] This structure
contributes to its low volatility and high boiling point, making it suitable for high-temperature
reactions.[2] It is sparingly soluble in water but soluble in organic solvents like chloroform and
methanol.

Table 1: Physical and Chemical Properties of Dicyclohexyl Ketone
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Property Value Reference
Melting Point 57 °C

Boiling Point 138 °C at 13 mmHg

Density 0.986 g/mL at 25 °C

Refractive Index (n2°/D) 1.485

Flash Point >110 °C (>230 °F)

Vapor Pressure 0.00868 mmHg at 25 °C

Spectroscopic Data

The structural features of dicyclohexyl ketone can be confirmed through various
spectroscopic techniques.

Table 2: Spectroscopic Data for Dicyclohexyl Ketone
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Spectrum Type Key Features Reference

Signals corresponding to the
protons on the cyclohexyl rings
are observed. The spectrum
1H NMR (400 MHz, CDCls) can be complex due to
overlapping signals of the
methylene and methine

protons.

The carbonyl carbon typically
appears at a chemical shift
i greater than 200 ppm. Signals
13C NMR (in CDCls
( ) for the carbons of the
cyclohexyl rings are also

present.

A strong absorption band
o characteristic of a ketone

IR (Infrared) (liquid film) ]
carbonyl (C=0) stretch is

observed.

The mass spectrum shows a
Mass Spectrometry (electron molecular ion peak
ionization) corresponding to the molecular

weight of the compound.

Synthesis of Dicyclohexyl Ketone

Dicyclohexyl ketone can be synthesized through several methods. Two common laboratory-
scale procedures are detailed below.

Experimental Protocol 1: Oxidation of
Dicyclohexylcarbinol

This method involves the oxidation of the corresponding secondary alcohol,
dicyclohexylcarbinol, using an oxidizing agent such as Pyridinium Chlorochromate (PCC). PCC
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is a milder oxidizing agent that can convert secondary alcohols to ketones without significant
over-oxidation.

Materials:

Dicyclohexylcarbinol

e Pyridinium Chlorochromate (PCC)

o Anhydrous Dichloromethane (CHzClz2)

e Celite® or silica gel

e Anhydrous diethyl ether

e Anhydrous magnesium sulfate

 Rotary evaporator

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
etc.)

Procedure:

e In a dry, two-necked round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, suspend Pyridinium Chlorochromate (1.5 equivalents) and Celite® in anhydrous
dichloromethane (5 volumes).

 Dissolve dicyclohexylcarbinol (1 equivalent) in anhydrous dichloromethane (2 volumes) and
add it to the PCC suspension in one portion.

 Stir the mixture at room temperature for 2-4 hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

» Upon completion, dilute the reaction mixture with anhydrous diethyl ether (10 volumes) and
stir for an additional 15 minutes.
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« Filter the mixture through a pad of silica gel or Celite® to remove the chromium byproducts.
Wash the filter cake with additional diethyl ether.

o Combine the organic filtrates and wash sequentially with 5% aqueous NaOH, 5% aqueous
HCI, saturated aqueous NaHCOs, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude dicyclohexyl ketone can be purified by vacuum distillation or column
chromatography on silica gel.

Diagram 1: Workflow for the oxidation of dicyclohexylcarbinol.

Experimental Protocol 2: Synthesis from
Hexahydrobenzoic Acid

A patented method describes the preparation of dicyclohexyl ketone from hexahydrobenzoic
acid in high yield. This industrial-scale synthesis involves the catalytic ketonization of the
carboxylic acid at high temperatures.

Materials:

e Hexahydrobenzoic acid

e Manganous oxide (catalyst)

» Reactor equipped with a stirrer, thermometer, and distillation setup

Procedure:

Prepare the catalyst by dissolving manganous oxide in molten hexahydrobenzoic acid.

Heat the catalyst mixture to a temperature between 330 °C and 450 °C.

Continuously feed additional hexahydrobenzoic acid into the hot catalyst mixture.

The dicyclohexyl ketone formed during the reaction is continuously removed by distillation.
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e The crude product is then purified by fractional distillation under reduced pressure.
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Diagram 2: Synthesis of dicyclohexyl ketone from hexahydrobenzoic acid.

Applications in Research and Development

Dicyclohexyl ketone serves as a valuable intermediate in various chemical syntheses.

o Organic Synthesis: It is a building block for the synthesis of more complex molecules in the
pharmaceutical and agrochemical industries.

e Fragrance Industry: Due to its characteristic odor, it is used as a fragrance ingredient in
perfumes and other scented products.

» Solvent: Its high boiling point and low volatility make it a suitable solvent for high-
temperature reactions.

Safety and Handling

Dicyclohexyl ketone is considered a hazardous substance and should be handled with
appropriate safety precautions.

Table 3: GHS Hazard and Precautionary Statements
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Category Statement

May be harmful if swallowed. Causes skin
Hazard Statements irritation. Causes serious eye irritation. May

cause respiratory irritation.

Wear protective gloves/protective clothing/eye
] protection/face protection. Avoid breathing
Precautionary Statements _ ]
dust/fume/gas/mist/vapors/spray. Wash skin

thoroughly after handling.

First Aid Measures:

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.

 In case of skin contact: Wash with plenty of soap and water.
« If inhaled: Remove person to fresh air and keep comfortable for breathing.
« |If swallowed: Call a poison center or doctor if you feel unwell.

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety
information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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